10,16-bis(3,5-ditert-butyl-4-methoxyphenyl)-13-hydroxy-12,14-dioxa-13λ5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 13-oxide

Specification

• CAS No.: 957790-93-1
• Molecular Formula: C50H57O6P
• Molecular Weight: 785.0 g/mol
• IUPAC Name: 10,16-bis(3,5-ditert-butyl-4-methoxyphenyl)-13-hydroxy-12,14-dioxa-13λ5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 13-oxide
• Standard InChI: InChI=1S/C50H57O6P/c1-47(2,3)37-25-31(26-38(45(37)53-13)48(4,5)6)35-23-29-19-15-17-21-33(29)41-42-34-22-18-16-20-30(34)24-36(44(42)56-57(51,52)55-43(35)41)32-27-39(49(7,8)9)46(54-14)40(28-32)50(10,11)12/h15-28H,1-14H3,(H,51,52)
• Standard InChI Key: BRFHWVKCVFCDNX-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=CC(=C1OC)C(C)(C)C)C2=CC3=CC=CC=C3C4=C2OP(=O)(OC5=C4C6=CC=CC=C6C=C5C7=CC(=C(C(=C7)C(C)(C)C)OC)C(C)(C)C)O
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1OC)C(C)(C)C)C2=CC3=CC=CC=C3C4=C2OP(=O)(OC5=C4C6=CC=CC=C6C=C5C7=CC(=C(C(=C7)C(C)(C)C)OC)C(C)(C)C)O

Introduction

The compound 10,16-bis(3,5-ditert-butyl-4-methoxyphenyl)-13-hydroxy-12,14-dioxa-13λ5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 13-oxide is a complex organic molecule featuring a phosphorus atom within a pentacyclic structure. This compound is closely related to (S)-2,6-Bis(3,5-di-tert-butyl-4-methoxyphenyl)-4-hydroxy-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f]dioxaphosphepine 4-oxide, as indicated by similar structural components and naming conventions.

Chemical Formula and Molecular Weight

• Chemical Formula: C50H65O6P

• Molecular Weight: Approximately 793.0 g/mol.

Structural Features

• The compound contains two 3,5-di-tert-butyl-4-methoxyphenyl groups attached to a complex phosphorus-containing ring system.

• It includes a hydroxyl group and an oxide functionality, indicating potential for various chemical reactions.

Synonyms and Identifiers

• PubChem CID: 146680026

• Synonyms: Include variations of the full name and identifiers like MFCD31747034.

Synthesis and Preparation

While specific synthesis methods for this exact compound are not detailed in the available literature, compounds with similar structures often involve complex organic synthesis techniques. These may include reactions involving phosphorus-containing precursors and aromatic compounds.

Data Tables

Property	Value
Chemical Formula	C50H65O6P
Molecular Weight	793.0 g/mol
PubChem CID	146680026